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Compound of Interest |

Compound Name: Osaterone acetate
CAS No.: 105149-00-6
Cat. No.: B019370
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Osaterone acetate
in a laboratory setting. Given that Osaterone acetate is a potent steroidal anti-androgen, all
handling procedures should be conducted with a high degree of caution to minimize exposure,
particularly for female researchers of child-bearing age. In the absence of a specific Safety
Data Sheet (SDS) with established Occupational Exposure Limits (OELS), a conservative
approach based on the handling of potent pharmaceutical compounds is mandatory.

Risk Assessment and Key Hazards

Osaterone acetate is a synthetic progestogen and anti-androgen. The primary hazards are
related to its hormonal activity. In female laboratory animals, Osaterone acetate has been
shown to cause serious adverse effects on reproductive functions.[1] Therefore, women of
child-bearing age should avoid direct contact with the substance.[1] Accidental ingestion by
males has been shown to cause a temporary and reversible decrease in FSH, LH, and
testosterone.[1]
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Hazard Description

Potent anti-androgenic and progestogenic

Hormonal Activity fect
effects.

Potential for serious adverse effects on female

Reproductive Toxicit
P y reproductive function.[1]

May cause transient hormonal changes in

Acute Effects (Ingestion) les.[1]
males.

Long-term effects of occupational exposure
Chronic Effects have not been well-documented. A

precautionary approach is essential.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Osaterone acetate. The level of
PPE should be determined by a risk assessment of the specific procedure being performed.
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_ Eye/Face Respiratory
Task Glove Type Body Protection _ )
Protection Protection
If not handled in
a containment
) ] Safety glasses ]
) ) Double-gloving Disposable gown T ) system, a fit-
Handling solid ) ] with side shields
with powder-free  or lab coat with ) tested N95
(powder) o ] or chemical )
nitrile gloves tight cuffs respirator or
splash goggles ) ]
higher is
recommended.
Not generally
Handling Powder-free Safety glasses required if
) . Lab coat o ) )
solutions nitrile gloves with side shields handled in a
fume hood.
Should be
performed in a
) ventilated
Double-gloving
o ) ) Safety glasses balance
Weighing with powder-free Disposable gown

nitrile gloves

with side shields

enclosure or
powder
containment
hood.

Waste Disposal

Powder-free

nitrile gloves

Lab coat

Safety glasses

with side shields

Not generally

required.

Operational and Disposal Plans
Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the compound name and appropriate

hazard warnings.

o Storage: Store Osaterone acetate in a cool, dry, and well-ventilated area, away from

incompatible materials. The product does not require special storage conditions and has a
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shelf life of 3 years.[2] Keep the container tightly sealed.

Handling Procedures

Weighing and Aliquoting (Solid Form):

Containment: All handling of solid Osaterone acetate should be performed in a certified
chemical fume hood, a ventilated balance enclosure, or a glove box to minimize inhalation
exposure.

PPE: Wear appropriate PPE as detailed in the table above (double gloves, disposable gown,
eye protection).

Technique: Use a spatula or other appropriate tool to handle the powder. Avoid creating dust.

Cleaning: After handling, decontaminate the work surface with an appropriate solvent (e.g.,
70% ethanol) and dispose of all contaminated materials as hazardous waste.

Solution Preparation:

Location: Prepare solutions in a chemical fume hood.
PPE: Wear appropriate PPE (nitrile gloves, lab coat, eye protection).

Procedure: Add the solvent to the solid compound slowly to avoid splashing.

Spill Management

Evacuation: If a significant spill occurs, evacuate the immediate area.
Containment: For small spills, contain the spill with absorbent material.

Cleanup: Wearing appropriate PPE, carefully clean up the spill. For solid spills, gently sweep
or vacuum with a HEPA-filtered vacuum. For liquid spills, use an absorbent material.

Disposal: All cleanup materials must be disposed of as hazardous chemical waste.

Decontamination: Decontaminate the spill area thoroughly.
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Disposal Plan

All waste containing Osaterone acetate must be treated as hazardous pharmaceutical waste
and disposed of in accordance with local, state, and federal regulations.[1][3]

Solid Waste: Collect all contaminated solid waste (e.g., gloves, gowns, weigh boats, paper

towels) in a dedicated, labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing Osaterone acetate in a sealed, labeled
hazardous waste container.

o Sharps: Any sharps (e.g., needles, pipette tips) contaminated with Osaterone acetate
should be disposed of in a designated sharps container for hazardous waste.

» Final Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Osaterone acetate,
incorporating key safety checkpoints.
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Osaterone Acetate Handling Workflow
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Hierarchy of Safety Controls for Osaterone Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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